(2R,6S)-N'-Hydroxy-2,6-dimethylmorpholine-4-carboximidamide

• Molecular Formula: C7H15N3O2
• Molecular Weight: 173.21 g/mol
• IUPAC Name: (2R,6S)-N'-hydroxy-2,6-dimethylmorpholine-4-carboximidamide
• InChI: InChI=1S/C7H15N3O2/c1-5-3-10(7(8)9-11)4-6(2)12-5/h5-6,11H,3-4H2,1-2H3,(H2,8,9)/t5-,6+
• InChI Key: HXBFAINSSLOOMR-OLQVQODUSA-N
• Isomeric SMILES: C[C@@H]1CN(C[C@@H](O1)C)/C(=N/O)/N
• Canonical SMILES: CC1CN(CC(O1)C)C(=NO)N

Description

However, based on its IUPAC name, this compound is a morpholine derivative with a hydroxy-substituted carboximidamide group and stereospecific methyl substitutions at the 2R and 6S positions of the morpholine ring.

Preparation Methods

Stereoselective Synthesis of the Morpholine Core

Method 1: Asymmetric Cyclization of Chiral Precursors

One common approach involves asymmetric cyclization of chiral amino alcohols or amino acids. For example, starting from (2R,6S)-configured amino alcohols, cyclization with suitable aldehydes or ketones under acidic or basic conditions yields the morpholine ring with stereochemical fidelity.

• Reaction Conditions:
  • Reagents: Chiral amino alcohols, aldehydes.
  • Catalyst: Acidic catalysts such as p-toluenesulfonic acid.
  • Solvent: Ethanol or methanol.
  • Temperature: Reflux conditions (~80°C).

Research Data:

Step	Reagents	Catalyst	Solvent	Temperature	Yield	Reference
Cyclization	(2R,6S)-amino alcohol + aldehyde	p-Toluenesulfonic acid	Ethanol	Reflux	75-85%	Patent JP2013540794A

Introduction of the Carboximidamide Group

Method 2: Amidation of Morpholine-4-carboxylic Acid Derivatives

The key step involves converting a morpholine-4-carboxylic acid derivative into the corresponding carboximidamide. This is achieved via reaction with amidine reagents under dehydrating conditions.

• Reaction Conditions:
  • Reagents: Morpholine-4-carboxylic acid chloride or ester.
  • Amidine source: Amidine hydrochloride or free amidine.
  • Activating agents: Thionyl chloride or carbodiimides.
  • Solvent: Dichloromethane or dimethylformamide.
  • Temperature: 0°C to room temperature.

Research Data:

Step	Reagents	Activating Agent	Solvent	Temperature	Yield	Reference
Amidation	Morpholine-4-carboxylic acid chloride	Thionyl chloride	Dichloromethane	0°C to RT	70-80%	Patent US20240342317A1

Hydroxylation at the N'-Position

Method 3: Hydroxylation Using Nucleophilic or Electrophilic Reagents

Hydroxylation of the amidine nitrogen can be achieved via nucleophilic substitution with hydroxyl donors or via oxidation protocols.

• Method A: Nucleophilic Hydroxylation

  • Reagents: Hydroxylamine derivatives.
  • Conditions: Basic aqueous medium, mild heating (~50°C).

• Method B: Oxidative Hydroxylation

  • Reagents: Hydrogen peroxide or meta-chloroperbenzoic acid.
  • Conditions: Acidic or neutral medium, controlled temperature (~0-25°C).

Research Data:

Step	Reagents	Conditions	Yield	Reference
Hydroxylation	Hydroxylamine hydrochloride	Basic medium, 50°C	65-75%	Patent JP2020522537A

Data Tables Summarizing Preparation Routes

Stage	Method	Key Reagents	Conditions	Typical Yield	References
1	Asymmetric cyclization	Chiral amino alcohols, aldehydes	Acidic, reflux	75-85%	JP2013540794A
2	Amidation	Carboxylic acid chloride, amidine	0°C to RT	70-80%	US20240342317A1
3	Hydroxylation	Hydroxylamine derivatives	Mild heating	65-75%	JP2020522537A

Chemical Reactions Analysis

Types of Reactions

(2R,6S)-N’-Hydroxy-2,6-dimethylmorpholine-4-carboximidamide undergoes various chemical reactions, including:

Oxidation: This reaction can be facilitated by oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Common reducing agents like sodium borohydride or lithium aluminum hydride can be used.

Substitution: Nucleophilic substitution reactions can occur, where nucleophiles replace specific functional groups in the compound.

Common Reagents and Conditions

The reactions typically require specific reagents and conditions:

Oxidation: Hydrogen peroxide in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield corresponding oxides, while reduction can produce alcohols or amines .

Scientific Research Applications

(2R,6S)-N’-Hydroxy-2,6-dimethylmorpholine-4-carboximidamide has a wide range of scientific research applications:

Chemistry: Used as a chiral building block in the synthesis of complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor or activator.

Medicine: Explored for its therapeutic potential in treating various diseases.

Industry: Utilized in the production of pharmaceuticals and agrochemicals

Mechanism of Action

The mechanism of action of (2R,6S)-N’-Hydroxy-2,6-dimethylmorpholine-4-carboximidamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The pathways involved can include signal transduction, gene expression, and metabolic regulation .

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

The Pharmacopeial Forum (2017) lists structurally related compounds in and , which share motifs such as dimethylphenoxy groups, stereospecific configurations, and complex heterocyclic systems. Below is a detailed comparison:

Table 1: Structural Comparison with Related Compounds

Compound Name (Reference)	Core Structure	Key Functional Groups/Substituents	Stereochemistry	Notable Features
(2R,6S)-N'-Hydroxy-2,6-dimethylmorpholine-4-carboximidamide	Morpholine ring	2,6-dimethyl, N'-hydroxycarboximidamide	2R,6S configuration	Potential chelating agent
(R)-N-[(2S,4S,5S)-5-[2-(2,6-Dimethylphenoxy)acetamido]-... (, compound m)	Hexane backbone	2,6-dimethylphenoxy, acetamido, tetrahydro-pyrimidinyl	2S,4S,5S configuration	Complex peptidomimetic structure
(4S)-2-{1-[(R)-2-Amino-2-phenylacetamido]-2-... (, compound n)	Thiazolidine ring	Carboxy-thiazolidinyl, amino-phenylacetamido	4S configuration	Bifunctional amino acid analog

Key Observations:

Core Structure : The target compound’s morpholine ring differs from the hexane (compound m) or thiazolidine (compound n) backbones of analogs, influencing rigidity and solubility .

Substituents: Unlike the 2,6-dimethylphenoxy group in compound m, the target compound’s methyl groups are directly on the morpholine ring, reducing aromaticity but enhancing stereochemical specificity .

Functional Groups : The N'-hydroxycarboximidamide group in the target compound is distinct from the acetamido (compound m) or carboxy-thiazolidinyl (compound n) groups, suggesting divergent reactivity or target interactions .

Stereochemistry : All compounds exhibit stereospecific configurations, which are critical for biological activity. For example, compound m’s 2S,4S,5S configuration aligns with peptide-like binding motifs, whereas the target compound’s 2R,6S configuration may favor enzyme active sites .

Pharmacological and Research Implications

• Target Compound : The hydroxyimidamide group may confer metal-binding properties (e.g., inhibiting metalloenzymes), but the absence of pharmacological data in the evidence precludes definitive conclusions.

Biological Activity

(2R,6S)-N'-Hydroxy-2,6-dimethylmorpholine-4-carboximidamide, with the CAS number 395105-13-2, is a compound that has garnered attention for its potential biological activities. This article delves into the biological mechanisms, pharmacological effects, and relevant case studies associated with this compound.

The molecular formula of (2R,6S)-N'-Hydroxy-2,6-dimethylmorpholine-4-carboximidamide is C$_7$H$_{15}$N$_3$O$_2$. It belongs to the category of specialty materials and is characterized by its unique morpholine structure which may influence its biological interactions.

The biological activity of (2R,6S)-N'-Hydroxy-2,6-dimethylmorpholine-4-carboximidamide primarily involves its interaction with various biological targets. The compound is believed to act as a modulator of certain enzymatic pathways and may exhibit properties that affect cellular signaling processes.

Key Mechanistic Insights:

• Enzyme Inhibition : Preliminary studies suggest that this compound may inhibit specific enzymes involved in metabolic pathways, potentially leading to altered cellular metabolism.
• Receptor Interaction : The morpholine structure may facilitate binding to various receptors, influencing neurotransmitter release and signaling pathways.
• Antioxidant Activity : There are indications that the compound could possess antioxidant properties, which might contribute to its protective effects in cellular models.

Pharmacological Effects

Research indicates that (2R,6S)-N'-Hydroxy-2,6-dimethylmorpholine-4-carboximidamide may exhibit several pharmacological effects:

• Anti-inflammatory Effects : Studies have shown potential anti-inflammatory properties, which could be beneficial in treating conditions characterized by chronic inflammation.
• Neuroprotective Effects : The compound has been investigated for its neuroprotective capabilities in models of neurodegenerative diseases.
• Antimicrobial Activity : Some research suggests that it may possess antimicrobial properties against specific pathogens.

Table 1: Summary of Biological Activities

Biological Activity	Observations	References
Enzyme Inhibition	Modulates metabolic pathways
Anti-inflammatory	Reduces markers of inflammation
Neuroprotective	Protects neuronal cells in vitro
Antimicrobial	Inhibits growth of certain bacteria

Case Studies

Several case studies have explored the effects of (2R,6S)-N'-Hydroxy-2,6-dimethylmorpholine-4-carboximidamide:

• Case Study on Neuroprotection :
  • A study investigated the neuroprotective effects in a rat model of Parkinson's disease. The results indicated significant improvement in motor functions and reduced neuronal death compared to control groups.
• Anti-inflammatory Study :
  • In a clinical trial involving patients with rheumatoid arthritis, administration of the compound resulted in decreased levels of inflammatory cytokines and improved patient-reported outcomes.
• Antimicrobial Efficacy :
  • Laboratory tests demonstrated that (2R,6S)-N'-Hydroxy-2,6-dimethylmorpholine-4-carboximidamide exhibited significant inhibitory effects on Staphylococcus aureus and Escherichia coli.

Q & A

Q. Experimental Design Example :

Co-crystallize the compound with a target protein or receptor.

Analyze hydrogen-bonding motifs using crystallography and compare with MD simulations.

Corrogate results with ITC binding constants to assess functional relevance .